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Compound of Interest

Compound Name: GR 113808

Cat. No.: B1672113 Get Quote

For researchers, scientists, and drug development professionals utilizing the potent and

selective 5-HT₄ receptor antagonist, GR 113808, achieving optimal solubility is critical for

experimental success. This technical support center provides comprehensive troubleshooting

guides and frequently asked questions (FAQs) to address common solubility issues

encountered during laboratory work.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for creating a stock solution of GR 113808?

A1: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing

stock solutions of GR 113808.[1][2][3] It is advisable to use a freshly opened bottle of

anhydrous DMSO, as it is hygroscopic and absorbed water can negatively impact the solubility

of the compound.[1]

Q2: I'm observing precipitation when diluting my DMSO stock solution in an aqueous buffer.

What can I do?

A2: This is a common issue known as "salting out," where a compound soluble in an organic

solvent precipitates when diluted into an aqueous medium. To mitigate this, consider the

following:

Lower the final concentration: The final concentration of GR 113808 in your aqueous buffer

may be too high. Try performing serial dilutions to determine the maximum achievable
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concentration in your specific buffer system.

Incorporate co-solvents: For in vivo studies, a common practice is to use a vehicle containing

co-solvents. One published protocol involves diluting a DMSO stock solution with sterile

phosphate-buffered saline (PBS) at a 1:100 ratio.[1] Another formulation involves a mixture

of DMSO, PEG300, and Tween-80 in saline.

pH adjustment: The solubility of GR 113808 is reported to be significantly higher in an acidic

solution. It is soluble up to 25 mM in 1 equivalent of hydrochloric acid (1eq. HCl).[4]

Depending on the constraints of your experiment, adjusting the pH of your aqueous buffer to

be more acidic could improve solubility.

Q3: What is the expected solubility of GR 113808 in common solvents?

A3: The solubility of GR 113808 can vary slightly between suppliers. However, the general

consensus for solubility in DMSO is in the range of 30-100 mM.[3] For more specific

quantitative data, please refer to the data summary table below.

Q4: How should I store my GR 113808 stock solution?

A4: Once prepared, it is recommended to aliquot your stock solution into single-use vials to

avoid repeated freeze-thaw cycles.[5] Store these aliquots at -20°C or -80°C.[5] Supplier

datasheets suggest that stock solutions are stable for up to 3 months at -20°C.[3]

Quantitative Solubility Data

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Source

DMSO ~30 mg/mL ~76 mM [2]

DMSO Not specified 100 mM [3]

1eq. HCl Not specified 25 mM [4]

Ethanol Not specified 10 mM [3]
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Note: The molecular weight of GR 113808 is 393.5 g/mol . Calculations are based on this

value.

Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock
Solution
Materials:

GR 113808 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Sonicator (optional)

Sterile microcentrifuge tubes

Procedure:

Accurately weigh the desired amount of GR 113808 powder. For example, to prepare 1 mL

of a 10 mM stock solution, weigh out 3.935 mg of GR 113808.

Add the appropriate volume of DMSO to the powder. For the example above, add 1 mL of

DMSO.

Vortex the solution thoroughly for 1-2 minutes to aid dissolution.

If the compound is not fully dissolved, sonicate the solution for 5-10 minutes. Gentle warming

can also be applied if necessary.

Once the solution is clear, aliquot it into single-use, sterile microcentrifuge tubes.

Store the aliquots at -20°C or -80°C.
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Protocol 2: Preparation of a Vehicle for In Vivo
Administration
This protocol is adapted from a published study for the intraperitoneal injection of GR 113808
in mice.[1]

Materials:

GR 113808 20 mg/mL stock solution in DMSO

Sterile Phosphate-Buffered Saline (PBS), pH 7.4

Sterile microcentrifuge tubes

Procedure:

Prepare a 20 mg/mL stock solution of GR 113808 in DMSO following the principles outlined

in Protocol 1.

On the day of the experiment, dilute the DMSO stock solution with sterile PBS at a 1:100

ratio. For example, to prepare 1 mL of the final injection solution, add 10 µL of the 20 mg/mL

DMSO stock to 990 µL of sterile PBS.

Vortex the solution gently to mix.

The final concentration of GR 113808 in this vehicle will be 0.2 mg/mL, with a final DMSO

concentration of 1%.
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Start: Solubility Issue with GR 113808

Is the primary solvent anhydrous DMSO?

Use fresh, anhydrous DMSO.

No

Was vortexing/sonication/gentle warming applied?

Yes

Vortex thoroughly, sonicate, and/or warm gently.

No

Precipitation upon dilution in aqueous buffer?

Yes

Lower the final concentration of GR 113808.

Yes

Incorporate co-solvents (e.g., PEG300, Tween-80).

Yes, for in vivo

Consider adjusting the pH to be more acidic (e.g., with 1eq. HCl).

Yes, if experiment allows

Solution Achieved

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for GR 113808 solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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